Cas no 4371-32-8 ([1,1-Biphenyl]-2,2,5,5-tetrol(9CI))

• Product Name: [1,1-Biphenyl]-2,2,5,5-tetrol(9CI)
• CAS No: 4371-32-8
• MF: C₁₂H₁₀O₄
• MW: 218.205403804779
• CID: 929155
• PubChem ID: 23252850
• Update Time: 2025-04-19

[1,1-Biphenyl]-2,2,5,5-tetrol(9CI) Chemical and Physical Properties

Names and Identifiers

• [1,1-Biphenyl]-2,2,5,5-tetrol(9CI)
• 2-(2,5-dihydroxyphenyl)benzene-1,4-diol
• 4371-32-8
• DTXSID60631596
• 2-(2, 5-Dihydroxyphenyl)benzene-1, 4-Diol
• [1,1'-Biphenyl]-2,2',5,5'-tetrol
• biquinolyl
• SCHEMBL259088

• Inchi： 1S/C12H10O4/c13-7-1-3-11(15)9(5-7)10-6-8(14)2-4-12(10)16/h1-6,13-16H
• InChI Key： PFHTYDZPRYLZHX-UHFFFAOYSA-N
• SMILES： OC1C=C(C2C(O)=CC=C(O)C=2)C(O)=CC=1

Computed Properties

• Exact Mass: 218.05790880g/mol
• Monoisotopic Mass: 218.05790880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 80.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenols